3-(Fluorosulfonyl)propanoic acid

• CAS: 2901085-76-3

Core Science & Biosynthesis

3-(Fluorosulfonyl)propanoic acid synthesis pathway

An In-depth Technical Guide to the Synthesis of 3-(Fluorosulfonyl)propanoic Acid

Introduction

3-(Fluorosulfonyl)propanoic acid is a bifunctional aliphatic compound of increasing interest to researchers in medicinal chemistry and drug development. Its unique structure, incorporating both a terminal carboxylic acid and a reactive fluorosulfonyl moiety, makes it a valuable building block. The fluorosulfonyl group serves as a stable yet reactive precursor for the synthesis of sulfonamides and other sulfur(VI) derivatives, a class of compounds renowned for a wide spectrum of biological activities.[1] This guide provides a comprehensive overview of the principal synthetic pathways to 3-(Fluorosulfonyl)propanoic acid, offering detailed, field-proven protocols and mechanistic insights to empower researchers in their synthetic endeavors. We will explore two primary strategies: the oxidative chlorination of a thiol precursor followed by halogen exchange, and the direct deoxyfluorination of a sulfonic acid precursor.

PART 1: Synthesis of Key Precursors

The successful synthesis of 3-(Fluorosulfonyl)propanoic acid hinges on the efficient preparation of a suitable sulfur-functionalized propanoic acid precursor. Here, we detail the synthesis of two such key intermediates: 3-(chlorosulfonyl)propanoic acid and 3-sulfopropanoic acid.

Method A: Synthesis of 3-(Chlorosulfonyl)propanoic acid via Oxidative Chlorination

This pathway begins with the readily available 3-mercaptopropionic acid. The core transformation is the oxidative chlorination of the thiol group to a sulfonyl chloride. This method is robust and utilizes common laboratory reagents.

Causality Behind Experimental Choices: The combination of an oxidant (e.g., hydrogen peroxide) and a chlorinating agent (e.g., thionyl chloride) provides an effective system for converting thiols directly to sulfonyl chlorides.[2] Hydrogen peroxide first oxidizes the thiol to intermediate sulfur species, which are then chlorinated. The reaction is typically performed in a biphasic system or with careful temperature control to manage its exothermic nature.

Experimental Protocol: Synthesis of 3-(Chlorosulfonyl)propanoic acid

• Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser connected to a gas scrubber (to neutralize HCl and SO₂ off-gases), add 3-mercaptopropionic acid (1 equivalent).

• Reagent Addition: Cool the flask to 0 °C in an ice bath. Add a solution of hydrogen peroxide (30% aq., 3-4 equivalents) dropwise while maintaining the internal temperature below 10 °C.

• Oxidation: After the addition is complete, allow the mixture to stir at room temperature for 1-2 hours.

• Chlorination: Re-cool the mixture to 0 °C. Cautiously add thionyl chloride (SOCl₂, 2-3 equivalents) dropwise. The reaction is exothermic and will generate significant amounts of HCl and SO₂ gas.

• Reaction Completion: After the addition of SOCl₂, slowly warm the mixture to room temperature and then heat to 50-60 °C for 2-4 hours until gas evolution ceases.

• Work-up: Cool the reaction mixture to room temperature. Carefully pour the mixture onto crushed ice. The product will often separate as an oil or solid.

• Extraction & Purification: Extract the aqueous mixture with a suitable organic solvent (e.g., dichloromethane or ethyl acetate). Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield crude 3-(chlorosulfonyl)propanoic acid. Further purification can be achieved by vacuum distillation or crystallization if necessary.

Method B: Synthesis of 3-Sulfopropanoic Acid

An alternative and increasingly popular strategy involves the use of sulfonic acid precursors. 3-Sulfopropanoic acid is a stable, isolable intermediate that can be directly fluorinated.[3] While various methods exist for its preparation, one common route involves the sulfonation of propanoic acid derivatives.

PART 2: Conversion to 3-(Fluorosulfonyl)propanoic Acid

With the precursors in hand, the final step is the introduction of the fluorine atom to the sulfur center. We present two robust methods: classic halogen exchange and modern deoxyfluorination.

Pathway I: Halogen Exchange from 3-(Chlorosulfonyl)propanoic acid

This is the most traditional and widely used method for synthesizing sulfonyl fluorides.[4] It relies on the nucleophilic displacement of the chloride on the sulfonyl chloride with a fluoride anion.

Causality Behind Experimental Choices: Potassium fluoride (KF) or potassium bifluoride (KHF₂) are common and effective fluoride sources for this transformation.[5][6] The reaction is often performed in a solvent that can partially dissolve the fluoride salt and the organic substrate, or under phase-transfer catalysis conditions to enhance reactivity. Acetonitrile is a common solvent choice.

Experimental Protocol: Halogen Exchange Fluorination

• Reaction Setup: To a solution of 3-(chlorosulfonyl)propanoic acid (1 equivalent) in anhydrous acetonitrile, add potassium fluoride (KF, 2-3 equivalents) or potassium bifluoride (KHF₂, 1.5-2 equivalents).

• Reaction Conditions: Stir the suspension vigorously at room temperature or with gentle heating (40-60 °C) for 12-24 hours. The reaction progress can be monitored by TLC or ¹⁹F NMR spectroscopy.

• Work-up: Once the reaction is complete, filter off the inorganic salts and wash the filter cake with fresh acetonitrile.

• Purification: Concentrate the filtrate under reduced pressure. The residue can be purified by dissolving in a suitable solvent, washing with water to remove any remaining salts, drying the organic layer, and re-concentrating. Final purification is typically achieved by column chromatography or crystallization.

Pathway II: Deoxyfluorination of 3-Sulfopropanoic Acid

Recent advances in synthetic methodology have provided powerful deoxyfluorination reagents that can convert sulfonic acids directly to sulfonyl fluorides, bypassing the need for a sulfonyl chloride intermediate.[7][8] This approach is often milder and more efficient for a range of substrates, including aliphatic ones.[9]

Causality Behind Experimental Choices: Reagents like Xtalfluor-E® are bench-stable, crystalline solids that act as effective deoxyfluorinating agents.[10][11] They activate the sulfonic acid, making it susceptible to nucleophilic attack by a fluoride ion (which can be from the reagent itself or an additive). These reagents often offer higher yields and cleaner reactions compared to older methods.[12]

Experimental Protocol: Deoxyfluorination with Xtalfluor-E®

• Reaction Setup: In a dry flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 3-sulfopropanoic acid (1 equivalent) in an anhydrous solvent such as acetonitrile.

• Reagent Addition: Add Xtalfluor-E® (1.1-1.5 equivalents) portion-wise at room temperature. A mild exotherm may be observed.

• Reaction Conditions: Stir the reaction mixture at room temperature for 4-12 hours. Monitor the reaction by ¹⁹F NMR to observe the formation of the sulfonyl fluoride product and consumption of the starting material.

• Work-up: Upon completion, quench the reaction by carefully adding it to a saturated aqueous solution of sodium bicarbonate.

• Extraction & Purification: Extract the aqueous mixture with ethyl acetate. Wash the combined organic layers with water and then brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The crude product can be purified by silica gel chromatography.

PART 3: Synthetic Workflow Visualization

The two primary pathways for the synthesis of 3-(Fluorosulfonyl)propanoic acid are summarized below.

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reactivity and stability of 3-(Fluorosulfonyl)propanoic acid

An In-depth Technical Guide on the Reactivity and Stability of 3-(Fluorosulfonyl)propanoic Acid

Abstract

3-(Fluorosulfonyl)propanoic acid is a bifunctional molecule featuring a terminal carboxylic acid and a highly stable, yet reactive, sulfonyl fluoride group. This unique combination positions it as a valuable building block in medicinal chemistry and drug development, particularly for the synthesis of targeted covalent inhibitors and chemical probes. This guide provides an in-depth analysis of the predicted , drawing upon the well-established chemical principles of its constituent functional groups. We will explore the dichotomy of its reactivity—the nucleophilic/acidic nature of the propanoic acid moiety and the electrophilic character of the sulfonyl fluoride—and discuss its stability under various conditions. This document is intended for researchers, scientists, and drug development professionals seeking to leverage the unique properties of this compound in their work.

Molecular Overview and Physicochemical Properties

3-(Fluorosulfonyl)propanoic acid possesses a simple aliphatic backbone, which makes it a versatile linker. Its true utility, however, lies in the distinct and orthogonal reactivity of its two terminal functional groups: a carboxylic acid that can be readily functionalized using standard coupling chemistries, and a sulfonyl fluoride group, an increasingly popular electrophilic "warhead" for covalent modification of proteins.[1][2]

Table 1: Physicochemical Properties of 3-(Fluorosulfonyl)propanoic acid

Property	Value	Source
CAS Number	2901085-76-3	[3]
Molecular Formula	C₃H₅FO₄S	[3]
Molecular Weight	156.13 g/mol	[3]
Predicted pKa	~4.5-4.8	Inferred from Propanoic Acid[4]
Appearance	(Predicted) Colorless liquid or solid	General chemical properties

The key to understanding this molecule is to consider the interplay between its two functional ends. The sulfonyl fluoride group is strongly electron-withdrawing, which will slightly increase the acidity of the carboxylic acid compared to unsubstituted propanoic acid (pKa ≈ 4.87).[4] This electronic effect, however, does not fundamentally alter the characteristic reactions of each group, allowing for selective and predictable functionalization.

The Sulfonyl Fluoride Moiety: A Stable Electrophilic Warhead

The sulfonyl fluoride group has emerged as a workhorse functional group in chemical biology due to its unique balance of stability and reactivity.[5][6] Unlike the more promiscuous sulfonyl chlorides, sulfonyl fluorides are remarkably stable under a wide range of synthetic conditions and, critically, exhibit significant resistance to hydrolysis at physiological pH.[6]

Hydrolytic Stability

Sulfonyl fluorides are generally unreactive toward neutral or acidic water.[7] Their spontaneous hydrolysis is a slow process, a characteristic attributed to the strength of the sulfur-fluorine bond.[7] However, they do react readily with strong nucleophiles, including hydroxide ions, meaning that stability decreases under basic conditions.[7] This inherent stability in typical biological media (pH ~7.4) is a primary advantage, minimizing off-target reactions and degradation before the molecule reaches its intended biological target.

Reactivity with Biological Nucleophiles

The electrophilic sulfur atom of the sulfonyl fluoride is susceptible to attack by nucleophilic amino acid residues within a protein's binding pocket. This reactivity is the basis for its use as a covalent warhead in drug discovery.[2] A significant advantage of sulfonyl fluorides is their ability to react with a broader range of nucleophilic residues beyond cysteine, including serine, threonine, lysine, tyrosine, and histidine.[1] This expands the toolkit for drug developers, enabling them to target proteins that may lack a suitably positioned cysteine.

The reaction proceeds via a nucleophilic attack on the sulfur atom, leading to the displacement of the fluoride ion and the formation of a stable sulfonamide or sulfonate ester linkage, effectively inactivating the target protein. The reactivity of the sulfonyl fluoride can be predictably modulated by the electronic properties of its scaffold, although in the case of 3-(fluorosulfonyl)propanoic acid, the aliphatic chain offers a neutral electronic platform.[2]

Caption: General mechanism of covalent protein modification.

The Propanoic Acid Moiety: A Versatile Chemical Handle

The carboxylic acid group of 3-(fluorosulfonyl)propanoic acid provides a robust and versatile point for chemical modification, crucial for attaching targeting ligands, solubility enhancers, or other functionalities.

Acidity and Functionalization

As a carboxylic acid, this moiety will be deprotonated to its carboxylate form at physiological pH, enhancing water solubility. It readily participates in all the canonical reactions of carboxylic acids. The most common and useful of these is the formation of amide bonds through coupling with amines. Standard coupling reagents such as carbodiimides (e.g., EDC) or activated esters can be used to form a stable amide linkage, providing a reliable method for building more complex molecules.

Caption: Workflow for amide bond formation.

Predicted Stability and Degradation Profile

The overall stability of 3-(fluorosulfonyl)propanoic acid is dictated by its least stable functional group under a given set of conditions. Based on established chemical principles, a general stability profile can be predicted.

Table 2: Predicted Stability of 3-(Fluorosulfonyl)propanoic acid

Condition	Sulfonyl Fluoride Moiety	Carboxylic Acid Moiety	Overall Stability	Predicted Outcome
Acidic (pH 1-4)	High	Stable (protonated)	High	Stable to hydrolysis.
Neutral (pH 6-8)	High	Stable (deprotonated)	High	Stable under physiological and most storage conditions.
Basic (pH > 9)	Moderate to Low	Stable (deprotonated)	Low	Slow hydrolysis of the S-F bond to sulfonate.[7]
Elevated Temp.	Moderate	Moderate	Moderate	Potential for thermal decomposition or decarboxylation.
Strong Nucleophiles	Low	Low (at COOH)	Low	Reaction at the sulfonyl group (sulfonamide formation) or carboxyl group (amide formation after activation).

Potential degradation pathways primarily involve the hydrolysis of the sulfonyl fluoride under basic conditions to yield 3-sulfopropanoic acid. Under harsh thermal conditions, fragmentation or decarboxylation could occur, though this is unlikely under typical experimental settings.[8]

Experimental Protocols

The following protocols are generalized procedures that serve as a starting point for researchers. Optimization will be necessary based on the specific substrate and desired outcome.

Protocol 5.1: General Procedure for Sulfonamide Formation

Causality: This protocol demonstrates the electrophilic nature of the sulfonyl fluoride by reacting it with a simple amine nucleophile. The use of a slight excess of the amine and a non-nucleophilic base drives the reaction to completion.

• Dissolve 1.0 equivalent of 3-(fluorosulfonyl)propanoic acid in a suitable aprotic solvent (e.g., Dichloromethane or Acetonitrile).

• Add 1.2 equivalents of the desired amine nucleophile.

• Add 1.5 equivalents of a non-nucleophilic base (e.g., Diisopropylethylamine, DIPEA) to scavenge the HF byproduct.

• Stir the reaction mixture at room temperature for 12-24 hours.

• Monitor reaction progress by LC-MS or TLC.

• Upon completion, perform an aqueous workup to remove excess base and salts.

• Purify the resulting sulfonamide product by column chromatography or recrystallization.

Protocol 5.2: General Procedure for Amide Coupling

Causality: This standard peptide coupling protocol activates the carboxylic acid, making it susceptible to nucleophilic attack by an amine. HOBt is included to suppress side reactions and minimize potential racemization if chiral amines are used.

• Dissolve 1.0 equivalent of 3-(fluorosulfonyl)propanoic acid in an aprotic solvent (e.g., Dimethylformamide, DMF).

• Add 1.1 equivalents of 1-Hydroxybenzotriazole (HOBt) and 1.1 equivalents of 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC).

• Stir the mixture at room temperature for 15-30 minutes to pre-activate the acid.

• Add 1.0 equivalent of the desired amine.

• Add 2.5 equivalents of a non-nucleophilic base (e.g., DIPEA).

• Stir the reaction at room temperature for 4-18 hours.

• Monitor reaction progress by LC-MS or TLC.

• Upon completion, dilute with an organic solvent and perform an aqueous workup to remove water-soluble reagents.

• Purify the final amide product by column chromatography.

Safety and Handling

3-(Fluorosulfonyl)propanoic acid should be handled with appropriate care in a well-ventilated fume hood.[9]

• Personal Protective Equipment (PPE): Wear safety goggles, a lab coat, and chemical-resistant gloves.[10][11]

• Corrosivity: As a carboxylic acid, the compound is expected to be corrosive and can cause skin and eye irritation or burns.[12]

• Reactivity Hazards: Reactions, particularly with strong nucleophiles, can be exothermic. Upon degradation or in certain reactions, hydrogen fluoride (HF) gas may be released, which is highly toxic and corrosive.[10]

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from incompatible materials such as strong bases and oxidizing agents.[9][11]

Always consult the Safety Data Sheet (SDS) for the most current and comprehensive safety information.

Conclusion

3-(Fluorosulfonyl)propanoic acid is a powerful and versatile chemical tool. Its defining feature is the orthogonal reactivity of its two functional groups. The robust stability of the sulfonyl fluoride moiety under physiological conditions, combined with its targeted reactivity towards a range of amino acid nucleophiles, makes it an excellent candidate for designing covalent inhibitors. Simultaneously, the carboxylic acid provides a reliable handle for conjugation, allowing for the facile construction of complex molecular probes and targeted drug candidates. By understanding the distinct reactivity and stability profiles of each functional group, researchers can effectively harness the potential of this bifunctional linker to advance their scientific objectives.

References

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The Renaissance of Sulfur-Fluoride Exchange: A Technical Guide to 3-(Fluorosulfonyl)propanoic Acid

The following technical guide details the chemistry, synthesis, and application of 3-(Fluorosulfonyl)propanoic acid , a critical bifunctional linker in the modern repertoire of Sulfur-Fluoride Exchange (SuFEx) click chemistry.

Executive Summary: The "Sleeping Beauty" of Click Chemistry

3-(Fluorosulfonyl)propanoic acid (3-FSPA) represents a pivotal evolution in "Click Chemistry," bridging the gap between classical bioconjugation and the robust, orthogonal reactivity of Sulfur(VI) Fluoride Exchange (SuFEx). While sulfonyl fluorides were known for decades, they remained underutilized until K. Barry Sharpless and coworkers revitalized the field in 2014.

3-FSPA is a heterobifunctional linker :

• Carboxylic Acid Terminus: Allows standard amide coupling to amines (e.g., on drugs, peptides, or surfaces).

• Aliphatic Sulfonyl Fluoride Terminus: A "latent" electrophile that is stable in water/plasma but reacts selectively with nucleophiles (Tyr, Lys, Ser) under specific activation, forming an incredibly stable S(VI)–O or S(VI)–N bond.

Historical Genesis & Chemical Evolution

The Pre-SuFEx Era (1950s–2013)

Before 2014, sulfonyl fluorides were primarily chemical curiosities or used in specific industrial applications (e.g., polymer stabilizers).[1][2] The corresponding chloride, 3-(chlorosulfonyl)propanoic acid (CAS 1633-82-5), was a known intermediate but suffered from rapid hydrolysis, making it unsuitable for biological applications.

The Sharpless Revolution (2014–Present)

The paradigm shifted with the publication of Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry by Sharpless et al. (2014). This work demonstrated that the S(VI)–F bond is:

• Thermodynamically Stable: High bond energy (approx. 130 kcal/mol).

• Kinetically Inert: Resistant to reduction and hydrolysis under physiological conditions.

• Selectively Reactive: Activated only by specific environments (e.g., protein pockets) or catalysts (e.g., bifluoride ions).

3-FSPA emerged in this era as a necessary "handle" to convert any amine-containing molecule into a SuFEx probe. Unlike aromatic sulfonyl fluorides (which are more electrophilic), the aliphatic 3-FSPA offers a distinct reactivity profile, often requiring closer proximity or specific catalysis, which reduces off-target labeling.

Chemical Synthesis & Protocols

The synthesis of 3-FSPA relies on converting the commercially available 3-mercaptopropionic acid into the sulfonyl chloride, followed by a halogen exchange.

Synthesis Workflow Diagram

The following diagram illustrates the oxidative chlorination followed by fluorination.

Caption: Step-wise synthesis of 3-(Fluorosulfonyl)propanoic acid from thiol precursors.

Detailed Experimental Protocol

Safety Note: Sulfonyl chlorides and fluorides are reactive electrophiles.[3] Work in a fume hood. HF generated in situ is toxic.

Step 1: Synthesis of 3-(Chlorosulfonyl)propanoic Acid

• Reagents: 3-Mercaptopropionic acid (10.6 g, 100 mmol), Glacial Acetic Acid (50 mL), Chlorine gas (Cl2) or Sulfuryl Chloride (SO2Cl2).

• Procedure:

  • Dissolve 3-mercaptopropionic acid in acetic acid/water (4:1 mixture) and cool to 0°C.

  • Bubble Cl2 gas through the solution or add SO2Cl2 dropwise while maintaining temperature <10°C.

  • Stir for 2 hours. The solution will turn light yellow.

  • Workup: Dilute with ice water and extract immediately with Dichloromethane (DCM). Wash organic layer with cold brine. Dry over MgSO4.[4]

  • Critical: Do not store the chloride; proceed immediately to Step 2 to avoid hydrolysis.

Step 2: Conversion to 3-(Fluorosulfonyl)propanoic Acid

• Reagents: Crude 3-(chlorosulfonyl)propanoic acid, Potassium Bifluoride (KHF2, 2.5 equiv), Acetonitrile (MeCN), Water.

• Procedure:

  • Dissolve the crude sulfonyl chloride in MeCN (5 mL per gram).

  • Prepare a saturated aqueous solution of KHF2.

  • Add the KHF2 solution dropwise to the MeCN mixture at room temperature.

  • Stir vigorously for 4–12 hours. Monitor by TLC or 19F-NMR (look for singlet around +50 to +60 ppm).

  • Workup: Dilute with water and extract with Ethyl Acetate. Wash with brine, dry over Na2SO4, and concentrate.

  • Purification: Silica gel chromatography (Hexane/EtOAc gradient).

Data Summary Table

Parameter	3-(Chlorosulfonyl)propanoic Acid	3-(Fluorosulfonyl)propanoic Acid
Stability	Low (Hydrolyzes in moist air)	High (Stable on shelf for months)
Reactivity	Reacts indiscriminately with nucleophiles	Bio-orthogonal (SuFEx active)
Storage	-20°C, under Argon	Room Temp or 4°C, dry
Primary Use	Intermediate	Bioconjugation Probe / Linker

Mechanism of Action: SuFEx Catalysis

The utility of 3-FSPA lies in its ability to label proteins. Unlike electrophiles that rely on intrinsic reactivity (like maleimides), the sulfonyl fluoride group often requires "assistance" from the protein microenvironment, such as a hydrogen bond donor that activates the fluoride leaving group.

Activation Pathway

• Docking: The probe binds to the target (or is directed there by a ligand).

• Activation: The Fluorine atom interacts with a proton donor (H-bond) or a Lewis acid (e.g., Ca2+).

• Substitution: A nucleophile (Tyr-OH, Lys-NH2) attacks the Sulfur(VI) center.

• Ejection: Fluoride is ejected (often as HF or sequestered by silyl groups in synthetic applications), forming a covalent bond.

Caption: Mechanism of SuFEx-mediated protein labeling by 3-FSPA derivatives.

Applications in Drug Discovery[5][6][7]

Covalent Probes & ABPP

Researchers use 3-FSPA to synthesize Activity-Based Protein Profiling (ABPP) probes. By attaching the carboxylic acid end to a drug pharmacophore, the sulfonyl fluoride acts as a "warhead" to capture the target protein covalently. This allows for:

• Target Identification: Mass spectrometry analysis of the labeled peptide.

• Occupancy Assays: Determining what percentage of the target is bound by a drug in vivo.

PROTAC Linkers

In Proteolysis Targeting Chimeras (PROTACs), 3-FSPA serves as a rigid yet functionalizable linker. The sulfonyl fluoride can be used to covalently lock the E3 ligase or the target protein, potentially improving the potency and duration of action of the degrader.

References

• Dong, J., Krasnova, L., Finn, M. G., & Sharpless, K. B. (2014). Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry. Angewandte Chemie International Edition, 53(36), 9430–9448.

• Liao, S., et al. (2019).[5] A rapid access to aliphatic sulfonyl fluorides.[5][6] Nature Communications, 10, 3752.[5]

• Jones, L. H. (2018). SuFEx click chemistry for the development of activity-based probes. MedChemComm, 9(10), 1636-1641.

• Mahapatra, S., et al. (2023).[4] Facile synthesis of sulfonyl fluorides from sulfonic acids.[7] Organic Chemistry Frontiers.

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Protocols & Analytical Methods

Application Notes and Protocols for Protein Labeling with 3-(Fluorosulfonyl)propanoic Acid

A Comprehensive Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: The Power of Covalent Protein Labeling

In the landscape of modern biological research and drug development, the ability to selectively modify proteins is paramount. Covalent labeling, the formation of a stable, irreversible bond between a probe and a protein, offers a powerful toolset for elucidating protein function, tracking cellular processes, and developing novel therapeutics. Among the arsenal of covalent modifiers, sulfonyl fluorides have emerged as a versatile class of reagents with a unique reactivity profile that extends beyond the commonly targeted cysteine residues.[1] This guide focuses on a specific sulfonyl fluoride derivative, 3-(Fluorosulfonyl)propanoic acid, providing a detailed exploration of its application in protein labeling.

3-(Fluorosulfonyl)propanoic acid is a valuable tool for researchers due to its ability to covalently modify a range of nucleophilic amino acid residues, offering an alternative to more traditional labeling chemistries. Its propanoic acid moiety provides a handle for further functionalization, allowing for the attachment of reporter groups such as fluorophores, biotin, or affinity tags. This guide will provide a comprehensive overview of the mechanism of action, detailed protocols for protein labeling, and troubleshooting strategies to enable researchers to effectively utilize this versatile reagent.

Mechanism of Action: The Versatility of Sulfonyl Fluoride Chemistry

The reactivity of 3-(Fluorosulfonyl)propanoic acid is centered around the electrophilic sulfur(VI) fluoride exchange (SuFEx) chemistry. The sulfonyl fluoride group (-SO₂F) is a relatively stable functional group in aqueous solution, yet it exhibits a context-dependent reactivity towards strong nucleophiles present on amino acid side chains. This "tunable" reactivity is a key advantage, minimizing non-specific reactions while allowing for targeted labeling under physiological conditions.

The primary targets for sulfonyl fluorides are amino acid residues with nucleophilic side chains, including:

• Tyrosine: The hydroxyl group of tyrosine is a primary target for sulfonyl fluorides.

• Lysine: The ε-amino group of lysine can also be targeted.

• Serine and Threonine: The hydroxyl groups of these amino acids are potential reaction sites.

• Histidine: The imidazole side chain of histidine can also react with sulfonyl fluorides.

The reaction proceeds via a nucleophilic attack of the amino acid side chain on the sulfur atom of the sulfonyl fluoride, leading to the displacement of the fluoride ion and the formation of a stable covalent sulfonate or sulfonamide bond. The specificity of the labeling is influenced by the local microenvironment of the amino acid residue, including its accessibility and the presence of nearby residues that can modulate its nucleophilicity.

Caption: Covalent labeling of a protein by 3-(Fluorosulfonyl)propanoic acid.

Physicochemical Properties and Handling

A thorough understanding of the physicochemical properties of 3-(Fluorosulfonyl)propanoic acid is crucial for its effective use and storage.

Property	Value	Source
Molecular Formula	C₃H₅FO₄S	N/A
Molecular Weight	156.13 g/mol	N/A
Appearance	White to off-white solid	N/A
Solubility	Soluble in organic solvents (DMSO, DMF) and aqueous buffers.	N/A
Storage	Store at -20°C, desiccated, and protected from light.	N/A

Reagent Preparation:

It is recommended to prepare a fresh stock solution of 3-(Fluorosulfonyl)propanoic acid in anhydrous DMSO or DMF immediately before use. The concentration of the stock solution can be tailored to the specific application, typically in the range of 10-100 mM. Avoid repeated freeze-thaw cycles of the stock solution.

Experimental Protocols

The following protocols provide a general framework for the labeling of proteins with 3-(Fluorosulfonyl)propanoic acid. It is important to note that optimal reaction conditions may vary depending on the specific protein and the desired degree of labeling. Therefore, it is recommended to perform initial optimization experiments.

General Protein Labeling Protocol

This protocol is a general guideline and may require optimization for your specific protein of interest.

Materials:

• Protein of interest (in a suitable buffer, e.g., PBS or HEPES, pH 7.2-8.5)

• 3-(Fluorosulfonyl)propanoic acid

• Anhydrous DMSO or DMF

• Reaction buffer (e.g., 100 mM sodium phosphate, pH 8.0)

• Quenching solution (e.g., 1 M Tris-HCl, pH 8.0)

• Purification column (e.g., size-exclusion chromatography or dialysis cassette)

Sources

• 1. Chemical proteomics with sulfonyl fluoride probes reveals selective labeling of functional tyrosines in glutathione transferases - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Strategic Covalent Inhibition Screening with 3-(Fluorosulfonyl)propanoic Acid (FSPA)

This is a comprehensive Application Note and Protocol guide for Covalent Inhibitor Screening using 3-(Fluorosulfonyl)propanoic acid (FSPA) .

Abstract

The resurgence of covalent inhibition in drug discovery has been fueled by the precision of Sulfur-Fluoride Exchange (SuFEx) chemistry. While aryl sulfonyl fluorides are widely utilized, 3-(Fluorosulfonyl)propanoic acid (FSPA) represents a distinct class of aliphatic SuFEx linkers. FSPA serves as a bifunctional "warhead-linker" module: its carboxylic acid terminus enables rapid coupling to amine-functionalized fragment libraries, while its aliphatic sulfonyl fluoride (

) moiety acts as a latent electrophile. This guide details the protocol for synthesizing FSPA-functionalized libraries and screening them against protein targets to identify specific lysine, tyrosine, serine, or histidine modifications.

Introduction & Mechanism of Action

The SuFEx Advantage

Unlike traditional covalent warheads (e.g., acrylamides) that target cysteine, sulfonyl fluorides (SF) possess a unique "sleeping beauty" reactivity profile. They are remarkably stable in aqueous plasma and cellular environments but react specifically when positioned in proximity to a nucleophilic residue within a protein binding pocket. This reaction is driven by the specific local environment (pKa perturbation and transition state stabilization) rather than intrinsic high reactivity, reducing off-target labeling.

Why 3-(Fluorosulfonyl)propanoic Acid (FSPA)?

FSPA (

) offers distinct advantages over rigid aryl sulfonyl fluorides:

• Flexibility: The ethyl chain provides rotational freedom, allowing the warhead to "scan" the binding pocket for nucleophiles.

• Aliphatic Reactivity: Aliphatic sulfonyl fluorides generally exhibit different reactivity profiles compared to their aromatic counterparts, often serving as precursors to vinyl sulfones via elimination or reacting directly via substitution.

• Modular Synthesis: The carboxylic acid allows for standard amide coupling to any primary or secondary amine, instantly converting non-covalent fragment libraries into covalent probe libraries.

Reaction Mechanism

The screening workflow relies on two key chemical transformations:

• Library Generation: Amide coupling of FSPA to an amine scaffold (

  ).

• Protein Labeling: Nucleophilic attack by a protein residue (

  ) on the sulfur center, ejecting fluoride.

Experimental Workflow Visualization

The following diagram outlines the critical path from library construction to hit validation.

Caption: Workflow for FSPA-mediated covalent library synthesis and screening. Blue nodes indicate process steps; Green nodes indicate key outputs.

Detailed Protocols

Module 1: Synthesis of FSPA-Functionalized Library

Objective: Convert a diverse library of amine-containing fragments into sulfonyl fluoride covalent probes. Critical Note: Aliphatic sulfonyl fluorides can undergo

-elimination to form vinyl sulfones in the presence of strong bases. Use mild bases and controlled temperatures.

Materials:

• Amine fragment library (10 mM in DMSO).

• 3-(Fluorosulfonyl)propanoic acid (FSPA). Note: If FSPA is not commercially available, synthesize from 3-(chlorosulfonyl)propanoic acid via KHF₂ exchange.

• Coupling Reagents: HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate).

• Base: DIPEA (N,N-Diisopropylethylamine).

• Solvent: Anhydrous DMF or DMA.

Protocol:

• Preparation: In a 96-well deep-well plate, aliquot 50 µmol of each amine fragment.

• Activation: Prepare a master mix of FSPA (1.2 eq) and HATU (1.2 eq) in anhydrous DMF. Add DIPEA (2.5 eq) immediately before dispensing.

  • Caution: Keep the activation time short (<5 mins) to prevent self-reaction or elimination.

• Reaction: Dispense the activated FSPA mixture into each well containing the amine.

• Incubation: Shake at room temperature (RT) for 2–4 hours.

  • QC Check: Monitor a subset of wells by LC-MS to ensure conversion to the amide (

    ).

• Quenching & Purification: Quench with 10% acetic acid in methanol. Purify via preparative HPLC or high-throughput SPE (Solid Phase Extraction) to remove excess FSPA and coupling reagents.

• Storage: Evaporate solvent and reconstitute in DMSO to a final concentration of 10 mM . Store at -20°C.

Module 2: Intact Protein Mass Spectrometry Screening

Objective: Identify fragments that covalently modify the target protein.[1]

Materials:

• Target Protein (Recombinant, >90% purity, in PBS or HEPES pH 7.4). Avoid buffers with nucleophiles like Tris or DTT.

• FSPA-Probe Library (10 mM in DMSO).

• LC-MS System (e.g., Agilent TOF or Thermo Orbitrap).

Protocol:

• Assay Setup: Dilute protein to 1 µM in Assay Buffer (20 mM HEPES pH 7.5, 150 mM NaCl).

• Probe Addition: Add FSPA probes to a final concentration of 50 µM (50-fold excess). Final DMSO concentration should be <1%.

• Incubation: Incubate at 37°C for 4 to 24 hours .

  • Optimization: Run a time-course (2h, 4h, 12h, 24h) with a positive control if available.

• Termination: Quench reaction by adding formic acid to 1% final concentration or immediately injecting onto LC-MS.

• LC-MS Analysis:

  • Column: C4 or C8 Reverse Phase column (e.g., Agilent PLRP-S).

  • Gradient: Rapid desalting gradient (5% to 90% Acetonitrile + 0.1% Formic Acid over 4 mins).

  • Detection: ESI+ mode. Deconvolute raw spectra to zero-charge mass.

Module 3: Data Analysis & Hit Validation

Criteria for a Hit: A "Hit" is defined by a mass shift corresponding to the covalent adduct.

Calculations: The SuFEx reaction releases HF. Therefore, the mass shift (

) is: Note: Some software calculates this as the addition of the sulfonyl moiety ( ).

Table 1: Mass Shift Interpretation

Observation	Mass Shift ( Da)	Interpretation	Action
No Shift	0	No reaction (Inactive).	Discard.
Expected Shift		SuFEx Covalent Adduct.	HIT. Proceed to validation.
Double Shift		Multiple labeling events.	Check stoichiometry; may indicate non-specific surface labeling.
Hydration		Hydrolysis of adduct.	Rare for sulfonamides, but possible. Check stability.
Elimination		Vinyl sulfone formation?	Check for fragmentation.

Troubleshooting & Optimization (Self-Validating Systems)

Stability Control

Problem: FSPA probes degrading in DMSO. Solution: FSPA derivatives are generally stable, but water intrusion causes hydrolysis to the sulfonic acid.

• Validation: Run a "DMSO-only" injection of the library at

  and . If the [M-F+OH] peak appears, re-synthesize or dry DMSO.

Non-Specific Labeling

Problem: Protein shows +1, +2, +3 adducts ("hairy" spectra). Solution: The probe is likely too reactive or "sticky" (aggregating).

• Validation: Repeat the screen in the presence of 0.01% Triton X-100. If labeling persists, it is likely covalent. If it disappears, it was non-specific aggregation. Lower probe concentration to 10 µM.

Buffer Incompatibility

Problem: No labeling observed even with positive controls. Solution: Check for nucleophilic buffer components.

• Validation: Ensure buffer is Tris-free , DTT-free , and Mercaptoethanol-free . Use HEPES, PBS, or MOPS.

References

• Sharpless, K. B., et al. (2014).[2] "Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry." Angewandte Chemie International Edition. Link

• Jones, L. H. (2023). "Efficient Ligand Discovery Using Sulfur(VI) Fluoride Reactive Fragments." ACS Chemical Biology. Link

• Kelly, J. W., et al. (2018). "Inverse Drug Discovery for Covalent Inhibitors." Cell Chemical Biology. Link

• London, N., et al. (2020). "Covalent docking of sulfonyl fluorides." ACS Medicinal Chemistry Letters. Link

• BenchChem. "Application Notes for Synthesis of Sulfonamides from 3-(4-(Chlorosulfonyl)phenyl)propanoic Acid." Link(Cited for general coupling conditions of propanoic acid derivatives).

Sources

• 1. mdpi.com [mdpi.com]
• 2. SuFEx as a new generation of click chemistry: synthesis and development of linkers | EurekAlert! [eurekalert.org]

Technical Notes & Optimization

Technical Support Center: Navigating the Reactivity of 3-(Fluorosulfonyl)propanoic Acid with Biological Nucleophiles

Welcome to the technical support guide for 3-(Fluorosulfonyl)propanoic acid (FSPA) and related sulfonyl fluoride reagents. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshoot common issues encountered during bioconjugation and chemical biology experiments. Our goal is to equip you with the expertise to anticipate and mitigate potential side reactions, ensuring the success and reproducibility of your work.

Introduction: The Duality of Sulfonyl Fluoride Reactivity

Sulfonyl fluorides (SFs) have become invaluable tools in chemical biology, prized for their unique balance of stability and reactivity.[1][2] Unlike their more reactive sulfonyl chloride counterparts, SFs exhibit remarkable stability in aqueous environments, including under physiological conditions, yet can be coaxed to react with a variety of nucleophilic amino acid residues.[2][3][4] This controlled reactivity makes them excellent candidates for covalent probes and inhibitors.[3] However, harnessing this power requires a nuanced understanding of their interaction with the diverse array of nucleophiles present in a biological system. This guide will delve into the common challenges and side reactions that can arise when using FSPA and other SF reagents, providing you with the knowledge to navigate these complexities.

Frequently Asked Questions (FAQs)

Q1: My protein labeling with FSPA is inefficient. What are the potential causes?

A1: Several factors can contribute to low labeling efficiency:

• Hydrolysis of the Sulfonyl Fluoride: FSPA, like all sulfonyl fluorides, can undergo hydrolysis to the corresponding sulfonic acid, which is unreactive towards nucleophiles.[5] This is often the primary competing reaction. The rate of hydrolysis is dependent on the specific sulfonyl fluoride's intrinsic reactivity and the reaction conditions.[5][6] Highly reactive SFs are more prone to hydrolysis.[6]

• Suboptimal pH: The pH of the reaction buffer is critical. The desired nucleophilic amino acid residue (e.g., lysine, tyrosine) needs to be in its deprotonated, more nucleophilic state to react efficiently. However, a higher pH can also accelerate the hydrolysis of the sulfonyl fluoride.

• Protein Folding and Accessibility: The target nucleophile on your protein of interest may be buried within the protein's three-dimensional structure, rendering it inaccessible to the FSPA reagent.

• Incorrect Reagent Concentration: The concentrations of both the protein and FSPA need to be optimized. Insufficient FSPA will lead to incomplete labeling, while excessive concentrations can increase off-target reactions and potential protein precipitation.

Q2: I am observing off-target labeling. Which amino acids can react with FSPA?

A2: Sulfonyl fluorides are known to react with a range of nucleophilic amino acid residues.[4] The primary targets for stable covalent modification are:

• Lysine: The ε-amino group of lysine reacts to form a stable sulfonamide bond.[7][8]

• Tyrosine: The phenolic hydroxyl group of tyrosine reacts to form a stable sulfonate ester.[7][9]

• Serine and Threonine: The hydroxyl groups of serine and threonine can react, particularly if they are in a hyper-reactive environment, such as the active site of an enzyme.[4][10]

• Histidine: The imidazole side chain of histidine can also be a target.[4][7]

It is important to note that the reactivity of a specific residue is highly dependent on its local microenvironment within the protein, which can significantly alter its pKa and nucleophilicity.[4]

Q3: Can FSPA react with cysteine residues? I'm seeing unexpected modifications on my cysteine-containing protein.

A3: Yes, FSPA can react with cysteine, and this is a critical point of consideration. The reaction with the thiol side chain of cysteine is often rapid.[7][9] However, the resulting thiosulfonate ester adduct is typically unstable and can undergo further reactions.[6][9]

This instability can lead to two primary outcomes:

• Collapse to a Sulfinic Acid: The thiosulfonate ester can decompose, resulting in the formation of a sulfinic acid at the sulfonyl fluoride moiety and regeneration of the cysteine thiol.[9]

• Oxidation to Disulfides: Some studies have shown that sulfonyl fluorides can promote the oxidation of thiols to disulfides.[11][12]

Therefore, while you might observe an initial interaction with cysteine, it is generally not a suitable residue for forming a stable, long-lasting covalent bond with a sulfonyl fluoride.[7] This transient interaction can, however, lead to heterogeneous and difficult-to-characterize modifications.

Troubleshooting Guide: Side Reactions and Mitigation Strategies

This section provides a more in-depth look at specific side reactions and offers actionable troubleshooting steps.

Issue 1: Dominant Hydrolysis of FSPA

Symptoms:

• Low to no labeling of the target protein.

• Mass spectrometry analysis of the reaction mixture shows a significant peak corresponding to the hydrolyzed FSPA (sulfonic acid).

Causality: The electrophilic sulfur center of the sulfonyl fluoride is susceptible to nucleophilic attack by water. This reaction is irreversible and renders the reagent inactive.

Mitigation Strategies:

Strategy	Rationale
Optimize pH	Conduct reactions at a pH that balances nucleophile reactivity with FSPA stability. A common starting point is pH 7.4-8.5. For lysine targeting, a pH closer to the pKa of the lysine side chain (~10.5) can increase its nucleophilicity, but will also accelerate hydrolysis. A pH screen is highly recommended.
Control Temperature	Lowering the reaction temperature can decrease the rate of hydrolysis more significantly than the rate of the desired bioconjugation.
Increase Protein Concentration	A higher concentration of the target protein can favor the bimolecular reaction with the nucleophile over the unimolecular hydrolysis reaction.
Modify Reagent Addition	Instead of a single bolus addition, consider multiple, smaller additions of the FSPA stock solution over the course of the reaction to maintain a lower, more constant concentration of the active reagent.

Experimental Protocol: pH Optimization for FSPA Labeling

• Prepare Buffers: Prepare a series of buffers (e.g., phosphate or borate) with pH values ranging from 7.0 to 9.0 in 0.5 unit increments.

• Set up Reactions: In separate microcentrifuge tubes, aliquot your protein to a final concentration of 1-5 mg/mL in each of the prepared buffers.

• Add FSPA: Add FSPA from a concentrated stock solution (e.g., in DMSO) to a final molar excess of 5-20 fold over the protein.

• Incubate: Incubate the reactions at a constant temperature (e.g., room temperature or 4°C) for a set period (e.g., 2-4 hours).

• Quench: Quench the reaction by adding a small molecule nucleophile like Tris or by buffer exchange into a reagent-free buffer.

• Analyze: Analyze the extent of labeling for each pH point using techniques such as SDS-PAGE, mass spectrometry (LC-MS), or a functional assay.

Issue 2: Unstable Adducts with Cysteine Residues

Symptoms:

• Initial labeling is observed, but the modification is lost over time or during sample processing.

• Mass spectrometry data shows a complex mixture of modified and unmodified protein, potentially with disulfide-linked species.

Causality: The thiosulfonate ester formed between the sulfonyl fluoride and cysteine is inherently unstable.

Mitigation Strategies:

Strategy	Rationale
Block Free Thiols	If your protein of interest has accessible cysteine residues that are not the intended target, consider pre-treating the protein with a cysteine-specific blocking agent like N-ethylmaleimide (NEM) or iodoacetamide.
Site-Directed Mutagenesis	If the protein sequence is amenable to modification, mutating surface-exposed, non-essential cysteine residues to serine or alanine can eliminate this side reaction.
Choose an Alternative Warhead	If cysteine is the desired target, sulfonyl fluorides are not the ideal choice. Consider using maleimides, iodoacetamides, or other thiol-reactive electrophiles for stable conjugation.

Diagram: FSPA Reactivity with Biological Nucleophiles

Caption: Reaction pathways of FSPA with common biological nucleophiles.

Issue 3: Elimination Reactions with Alkyl Sulfonyl Fluorides

Symptoms:

• This is more relevant for alkyl sulfonyl fluorides other than FSPA that have a proton on the alpha-carbon.

• Formation of unexpected byproducts and low yield of the desired conjugate.

Causality: Under basic conditions, the proton alpha to the sulfonyl group can be abstracted, leading to an elimination reaction.[13]

Mitigation Strategies:

Strategy	Rationale
Careful pH Control	Avoid strongly basic conditions when working with alkyl sulfonyl fluorides that are prone to elimination.[13] Maintain the pH in the neutral to slightly basic range (7.0-8.5).
Use of Non-Nucleophilic Bases	If a base is required, consider using a non-nucleophilic, sterically hindered base.
Reagent Choice	If possible, select a sulfonyl fluoride reagent that is less prone to this side reaction, such as an aryl sulfonyl fluoride or an alkyl sulfonyl fluoride without alpha-protons.

Diagram: Workflow for Troubleshooting FSPA Reactions

Caption: A logical workflow for troubleshooting common FSPA reaction issues.

Conclusion

3-(Fluorosulfonyl)propanoic acid and other sulfonyl fluorides are powerful reagents for the covalent modification of proteins. Their successful application hinges on a thorough understanding of their reactivity profile and potential side reactions. By carefully controlling reaction conditions, particularly pH, and being mindful of the inherent reactivity with different amino acid side chains, researchers can minimize unwanted side reactions like hydrolysis and unstable adduct formation. This guide provides a framework for troubleshooting common issues, enabling you to optimize your experimental protocols and achieve reliable and reproducible results.

References

• Shevchuk, O. I., Vashchenko, B. V., Doroshenko, I. O., et al. (2025). Stability of Heteroaromatic Sulfonyl Chlorides and Fluorides. ChemRxiv.
• A. T. (2022). Sulfonyl fluorides as targets and substrates in the development of new synthetic methods.
• Enamine. (2025). Sulfonyl Fluorides. EnamineStore.
• A. T. (2022). Sulfonyl fluorides as targets and substrates in the development of new synthetic methods. PubMed.
• Kelly, J. W., et al. (n.d.).
• BenchChem. (2025). A Comparative Guide to the Reactivity of Sulfonyl Fluorides and Sulfamoyl Fluorides. BenchChem.
• Carneiro, S. N., Khasnavis, S. R., Lee, J., et al. (2023). Sulfur(VI) fluorides as tools in biomolecular and medicinal chemistry. RSC Publishing.
• Li, G., et al. (2021). Recent progress in the synthesis of sulfonyl fluorides for SuFEx click chemistry. Beilstein Journal of Organic Chemistry.
• Noël, T., et al. (2019). Sulfonyl Fluoride Synthesis through Electrochemical Oxidative Coupling of Thiols and Potassium Fluoride. Journal of the American Chemical Society.
• Am Ende, C. W., et al. (2023). Profiling Sulfur(VI) Fluorides as Reactive Functionalities for Chemical Biology Tools and Expansion of the Ligandable Proteome. PMC.
• Zhang, T., et al. (2024). New Applications of Sulfonyl Fluorides: A Microcosm of the Deep Integration of Chemistry and Biology in Drug Design.
• Narayanan, A., & Jones, L. H. (2015). Sulfonyl fluorides as privileged warheads in chemical biology. RSC Publishing.
• Röglin, L., et al. (2023).
• Sharpless, K. B., et al. (2023). Sulfur fluoride exchange. PMC.
• Li, G., et al. (2021). Recent progress in the synthesis of sulfonyl fluorides for SuFEx click chemistry. MDPI.
• Zhang, W., et al. (n.d.). The Oxidation of Cysteine-containing Peptides Caused by Perfluoroalkane Sulfonyl Fluorides.
• Li, G., et al. (2021). Recent progress in the synthesis of sulfonyl fluorides for SuFEx click chemistry. Beilstein Journal of Organic Chemistry.
• Narayanan, A., & Jones, L. H. (2015). Sulfonyl fluorides as privileged warheads in chemical biology. PMC.
• Sharpless, K. B., Moses, J., et al. (n.d.).
• Grimster, N. P., et al. (n.d.). A study of the reactivity of S(VI)–F containing warheads with nucleophilic amino-acid side chains under physiological conditions. Organic & Biomolecular Chemistry.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Sulfonyl fluorides as targets and substrates in the development of new synthetic methods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Sulfonyl Fluorides - Enamine [enamine.net]
• 4. Sulfonyl fluorides as privileged warheads in chemical biology - Chemical Science (RSC Publishing) DOI:10.1039/C5SC00408J [pubs.rsc.org]
• 5. Aromatic Sulfonyl Fluorides Covalently Kinetically Stabilize Transthyretin to Prevent Amyloidogenesis while Affording a Fluorescent Conjugate - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A study of the reactivity of S(VI)–F containing warheads with nucleophilic amino-acid side chains under physiological conditions - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Mechanistic Modeling of Lys745 Sulfonylation in EGFR C797S Reveals Chemical Determinants for Inhibitor Activity and Discriminates Reversible from Irreversible Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Profiling Sulfur(VI) Fluorides as Reactive Functionalities for Chemical Biology Tools and Expansion of the Ligandable Proteome - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Sulfonyl fluorides as privileged warheads in chemical biology - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. chemrxiv.org [chemrxiv.org]
• 13. Sulfur fluoride exchange - PMC [pmc.ncbi.nlm.nih.gov]

purification methods for proteins modified with 3-(Fluorosulfonyl)propanoic acid

Technical Support Center: Purification of Proteins Modified with 3-(Fluorosulfonyl)propanoic Acid

Case ID: 3FSPA-PUR-001 Status: Open Assigned Specialist: Senior Application Scientist

Executive Summary: The Chemistry of Your Probe

You are working with 3-(Fluorosulfonyl)propanoic acid (3-FSPA) . To purify this successfully, you must understand that this is not a standard "click" reagent; it is a SuFEx (Sulfur-Fluoride Exchange) warhead.

Unlike sulfonyl chlorides (which hydrolyze rapidly) or NHS esters (which are highly pH-sensitive), the sulfonyl fluoride (SF) group is a "sleeping beauty"—it is relatively stable in aqueous buffer but reacts swiftly when positioned near a nucleophile (Tyrosine, Lysine, Serine, Histidine) in a protein binding pocket or under specific pH conditions.

Key Chemical Transformation:

• Reagent: 3-(Fluorosulfonyl)propanoic acid (MW: ~154.1 Da)

• Leaving Group: Fluoride (F⁻, MW: 19.0 Da)

• Added Moiety: 3-sulfopropanoic acid group (-SO₂-CH₂-CH₂-COOH)

• Mass Shift: +135.1 Da

• Charge Shift (Critical for Purification):

  • Lysine Modification: Loss of +1 charge (amine) + Gain of -1 charge (carboxyl) = Net -2 change .

  • Tyrosine/Serine Modification: Neutral to -1 charge (carboxyl) = Net -1 change .

Part 1: The Protocol (Standard Operating Procedure)

This workflow ensures maximum labeling efficiency while preventing probe hydrolysis before the reaction occurs.

Phase 1: Labeling Reaction

• Buffer Selection: Use PBS (pH 7.4) or HEPES (pH 7.5).

  • Caution: Avoid Tris or primary amine buffers if high concentrations of probe are used, although SFs are less sensitive to Tris than NHS esters.

• Probe Preparation: Dissolve 3-FSPA in DMSO to create a 100 mM stock.

  • Note: Do not store aqueous solutions of the probe; prepare fresh.

• Incubation: Add probe to protein (10–50 molar excess depending on target accessibility). Incubate at 25°C for 1–4 hours.

  • Tip: SuFEx is often proximity-driven. If targeting a specific binding site, lower equivalents (1.5–2x) may suffice.

Phase 2: Quenching (The "Stop" Button)

Unlike NHS esters, SFs do not hydrolyze instantly upon adding Tris.

• Method A (Physical Removal): Proceed directly to Desalting (Phase 3).

• Method B (Chemical Quench): If precise kinetics are required, lower the pH to 5.0–6.0 using dilute acetic acid. SuFEx reactivity drops precipitously at acidic pH.

Phase 3: Purification (The Separation)

• Step 1: Desalting (Mandatory): Remove free probe immediately.

  • Tool: Zeba™ Spin Desalting Columns or PD-10 columns.

  • Why: Free probe behaves as a negatively charged small molecule that will interfere with Ion Exchange Chromatography.

• Step 2: High-Resolution Ion Exchange (IEX):

  • Method:Anion Exchange (AEX) using a MonoQ or Q Sepharose column.

  • Logic: The modified protein is significantly more acidic (Net -1 to -2 charge shift). It will elute later (at higher salt concentration) than the unmodified protein.

Part 2: Visualization of Workflows

Figure 1: Reaction Mechanism & Charge Shift Logic

This diagram illustrates the chemical transformation and why Anion Exchange is the preferred purification method.

Caption: Mechanism of 3-FSPA modification showing the release of fluoride and the introduction of a negative charge, enabling separation via Anion Exchange.

Figure 2: Purification Decision Matrix

Follow this flow to determine the correct purification steps based on your outcome.

Caption: Decision matrix for purifying 3-FSPA modified proteins. AEX is required when labeling efficiency is incomplete.

Part 3: Troubleshooting Guide (FAQ)

Issue 1: "I see no labeling on Mass Spec."

• Cause A: Hydrolysis. The sulfonyl fluoride hydrolyzed before reacting.

  • Fix: Ensure pH is < 8.5. Do not store the probe in water. Add probe in small aliquots over time.

• Cause B: Incompatible Buffer.

  • Fix: If using Tris, ensure it is not in massive excess (>100mM) during long incubations, though SF is generally resistant. Ensure no DTT/Mercaptoethanol is present if targeting Cysteine (SFs can react with thiols, but DTT will scavenge the probe).

• Cause C: Lack of Proximity.

  • Fix: 3-FSPA is a weak electrophile. If it is not binding to a pocket, it may need a "catalyst" like DBU (for small molecules) or simply higher concentrations/longer times for non-specific surface labeling.

Issue 2: "I cannot separate modified from unmodified protein."

• Cause: Using SEC instead of IEX.

  • Explanation: The mass difference is only ~135 Da. Size Exclusion Chromatography (SEC) cannot resolve this.

  • Fix: Switch to Anion Exchange (AEX) . The 3-FSPA adds a carboxyl group. At pH 8.0, this group is negatively charged. The modified protein will bind stronger to a positively charged column (Q column) and elute at higher salt concentrations.

Issue 3: "My protein precipitated after labeling."

• Cause: Over-labeling of Lysines.

  • Explanation: Converting positively charged Lysines to negatively charged sulfonamides drastically changes the protein's isoelectric point (pI), potentially causing it to crash out if the pH creates net-zero charge.

  • Fix: Reduce probe equivalents. Maintain salt (150mM NaCl) during the reaction to stabilize the protein.

Quantitative Data: Expected Mass Shifts

Modification Type	Target Residue	Formula Added	Mass Shift (Da)	Charge Shift (pH 7.4)
SuFEx	Lysine (Primary Amine)	-SO₂-CH₂-CH₂-COOH	+135.1	-2 (Loss of +1, Gain of -1)
SuFEx	Tyrosine (Phenol)	-SO₂-CH₂-CH₂-COOH	+135.1	-1 (Neutral to -1)
Hydrolysis	(Probe Degradation)	-OH (replaces F)	N/A (Free acid)	N/A (Does not bind)

References

• Dong, J., et al. (2014). "Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry." Angewandte Chemie International Edition.

• Narayanan, A., & Jones, L. H. (2015). "Sulfonyl fluorides as privileged warheads in chemical biology." Chemical Science.

• Wang, J., et al. (2018). "Proximity-enhanced SuFEx chemical cross-linker for specific and multitargeting cross-linking mass spectrometry." PNAS.

• Hanning, K., et al. (2024). "Modular synthesis of functional libraries by accelerated SuFEx click chemistry." Chemical Science.

• Bar-Shalom, R., et al. (2019). "Arylfluorosulfate-Based Electrophiles for Covalent Protein Labeling: A New Addition to the Arsenal." Chemistry – A European Journal.

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the Validation of Protein Labeling with 3-(Fluorosulfonyl)propanoic acid by Mass Spectrometry

Welcome, fellow researchers, to an in-depth exploration of protein labeling using 3-(Fluorosulfonyl)propanoic acid (FSPA) and its validation by mass spectrometry. In the dynamic fields of chemical biology and drug development, the ability to covalently modify proteins provides a powerful lens through which we can investigate protein structure, function, and interactions. This guide is designed for researchers, scientists, and drug development professionals seeking to employ FSPA as a tool for covalent protein modification and to rigorously validate their findings using mass spectrometry. We will delve into the underlying principles, provide detailed experimental protocols, and offer a comparative analysis against alternative labeling strategies.

The "Why": Understanding Covalent Labeling with FSPA

Covalent labeling, when coupled with mass spectrometry (CL-MS), offers a robust method to map protein structure and interactions by irreversibly modifying solvent-accessible amino acid side chains.[1][2] This technique encodes structural information into the mass of the protein, which can then be deciphered using standard proteomic workflows.[1] Among the diverse arsenal of covalent labeling reagents, sulfonyl fluorides have emerged as a versatile class of electrophiles.[3][4]

3-(Fluorosulfonyl)propanoic acid (FSPA) is a sulfonyl fluoride-containing chemical probe. The reactivity of the sulfonyl fluoride group allows for the covalent modification of several nucleophilic amino acid residues, including serine, threonine, lysine, tyrosine, cysteine, and histidine.[3] This broad reactivity profile, combined with the stability of the resulting sulfonate or sulfonamide linkage, makes FSPA a valuable tool for identifying functional residues and developing covalent inhibitors.[3] The underlying mechanism involves the nucleophilic attack of an amino acid side chain on the sulfur atom of the sulfonyl fluoride, leading to the displacement of the fluoride ion and the formation of a stable covalent bond.[3]

The FSPA Advantage: Key Performance Characteristics

When considering a covalent labeling strategy, several factors come into play. Here's how FSPA stands out:

• Broad Reactivity: FSPA's ability to react with a range of nucleophilic residues provides a wider net for capturing structural information compared to more specific reagents.[3]

• Stable Adduct Formation: The resulting sulfonate/sulfonamide bond is highly stable, ensuring that the modification remains intact throughout the mass spectrometry workflow.[3]

• Tunable Reactivity: The reactivity of sulfonyl fluorides can be modulated by the electronic properties of the aryl ring, allowing for the design of probes with tailored specificity.

The "How": A Step-by-Step Guide to FSPA Labeling and MS Validation

Scientific integrity is paramount. The following protocols are designed to be self-validating, with built-in controls and checkpoints to ensure the reliability of your results.

Experimental Workflow Overview

The overall workflow for validating protein labeling with FSPA by mass spectrometry can be visualized as a three-stage process: Labeling, Digestion, and Analysis.

Caption: Workflow for FSPA protein labeling and MS validation.

Detailed Experimental Protocol: FSPA Labeling of a Target Protein

This protocol provides a general framework. Optimization of FSPA concentration and incubation time is crucial for each specific protein.

Materials:

• Purified target protein in a suitable buffer (e.g., PBS, HEPES)

• 3-(Fluorosulfonyl)propanoic acid (FSPA) stock solution (e.g., 100 mM in DMSO)

• Quenching solution (e.g., 1 M Tris-HCl, pH 8.0)

• Denaturation buffer (e.g., 8 M urea in 100 mM Tris-HCl, pH 8.5)

• Reducing agent (e.g., 100 mM DTT)

• Alkylating agent (e.g., 200 mM iodoacetamide)

• Protease (e.g., Trypsin, sequencing grade)

• Digestion buffer (e.g., 50 mM ammonium bicarbonate)

Procedure:

• Protein Preparation: Prepare your target protein at a known concentration (e.g., 1 mg/mL) in a reaction buffer free of primary amines (e.g., Tris).

• Labeling Reaction: Add FSPA stock solution to the protein solution to achieve the desired final concentration (e.g., 1 mM). A titration of FSPA concentrations is recommended to optimize labeling efficiency and minimize non-specific modifications.

• Incubation: Incubate the reaction mixture at a controlled temperature (e.g., room temperature or 37°C) for a specific duration (e.g., 1 hour). A time-course experiment is advisable to determine the optimal reaction time.

• Quenching: Stop the labeling reaction by adding the quenching solution to a final concentration of 50-100 mM. This will consume any unreacted FSPA.

• Denaturation, Reduction, and Alkylation:

  • Add denaturation buffer to the quenched reaction mixture.

  • Add the reducing agent to a final concentration of 10 mM and incubate for 1 hour at 37°C.

  • Add the alkylating agent to a final concentration of 20 mM and incubate for 30 minutes at room temperature in the dark.

• Buffer Exchange and Digestion:

  • Perform a buffer exchange into the digestion buffer to remove urea and other interfering substances.

  • Add protease at an appropriate enzyme-to-substrate ratio (e.g., 1:50 w/w for trypsin) and incubate overnight at 37°C.

• Sample Cleanup: Desalt the peptide mixture using a C18 solid-phase extraction (SPE) cartridge prior to LC-MS/MS analysis.

Mass Spectrometry and Data Analysis

The digested and labeled peptides are then analyzed by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Key aspects of the analysis include:

• LC Separation: Peptides are separated using a reverse-phase HPLC column.

• MS1 Analysis: The mass spectrometer acquires full scan mass spectra to determine the mass-to-charge ratio (m/z) of the eluting peptides.

• MS2 Analysis: Peptides are fragmented, and the resulting fragment ion spectra are acquired.

• Database Searching: The acquired MS/MS spectra are searched against a protein database to identify the peptide sequences. Specialized software can be used to identify peptides modified by FSPA, accounting for the mass shift of the modification.

• Site Localization: The MS/MS spectra are manually or automatically inspected to pinpoint the exact amino acid residue that has been modified.

A critical aspect of analyzing sulfonyl fluoride-modified peptides is the characteristic neutral loss of SO3 (80 Da) upon collision-induced dissociation (CID) or higher-energy collisional dissociation (HCD).[3] This signature fragmentation can be used to trigger targeted MS/MS analysis, enhancing the identification of labeled peptides.[3]

Comparative Analysis: FSPA vs. Alternative Labeling Reagents

The choice of a labeling reagent is dictated by the specific research question. Here, we compare FSPA to other commonly used covalent labeling reagents.

Feature	3-(Fluorosulfonyl)propanoic acid (FSPA)	N-hydroxysuccinimide (NHS) Esters	Maleimides	Photoaffinity Labels (e.g., Diazirines)
Primary Target Residues	Ser, Thr, Lys, Tyr, Cys, His[3]	Lysine, N-terminus	Cysteine	Any proximal residue upon photoactivation
Reactivity	Moderate, tunable	High	High	Light-activated
Specificity	Broad	Amine-specific	Thiol-specific	Non-specific upon activation
Bond Stability	High (Sulfonate/Sulfonamide)	Stable (Amide)	Stable (Thioether)	Covalent bond formed
Advantages	Broad residue coverage, stable adducts	High specificity for primary amines	High specificity for cysteines	Captures transient interactions
Disadvantages	Broader reactivity can lead to heterogeneity	Limited to accessible lysines	Requires accessible cysteines	Can generate reactive byproducts
Ideal Applications	Global structural mapping, covalent inhibitor screening	Labeling of surface-exposed lysines	Site-specific labeling of cysteines	Identifying binding partners in complex mixtures

This table provides a high-level comparison. For a deeper understanding, researchers should consult specific literature for each reagent class. For instance, while NHS esters are highly specific for primary amines, their reactivity can be influenced by pH.[5] Similarly, the utility of maleimides is dependent on the presence and accessibility of cysteine residues in the target protein.

Best Practices and Troubleshooting

• Control Experiments are Non-Negotiable: Always include a no-labeling control (protein only) and a vehicle control (protein + DMSO) to account for background modifications and solvent effects.

• Optimize Labeling Conditions: The concentration of FSPA and the incubation time are critical parameters that must be optimized for each protein to achieve a balance between labeling efficiency and non-specific modification.

• Data Analysis Software: Utilize software specifically designed for the analysis of covalent modifications. These tools can automate the identification of modified peptides and the localization of modification sites.[5][6][7]

• Manual Validation of Spectra: Despite advancements in software, manual inspection of MS/MS spectra for key fragment ions is crucial for confident site assignment.

Conclusion: The Power of Validated Covalent Labeling

3-(Fluorosulfonyl)propanoic acid is a powerful and versatile tool for the covalent labeling of proteins. When combined with rigorous mass spectrometry-based validation, FSPA can provide invaluable insights into protein structure, function, and interactions. By understanding the principles of FSPA chemistry, adhering to robust experimental protocols, and carefully analyzing the resulting data, researchers can confidently employ this technique to advance their scientific discoveries. The comparative analysis provided in this guide should aid in the selection of the most appropriate labeling strategy for your specific research goals.

References

• Benchchem. Application Notes and Protocols for Mass Spectrometry Analysis of Peptides Modified by 2-Phenoxyethane-1-sulfonyl Fluoride.
• Comenho, C., et al. Covalent Labeling-Mass Spectrometry with Non-Specific Reagents for Studying Protein Structure and Interactions. PMC.
• Loco, D., et al. Unbiased Mass Spectrometry Elucidation of the Targets and Mechanisms of Activity-Based Probes: A Case Study Involving Sulfonyl Fluorides. PubMed.
• Gau, B. C., et al. Quantitative Analysis of Protein Covalent Labeling Mass Spectrometry Data in the Mass Spec Studio. Analytical Chemistry.
• Mass Spec Studio. CLEAN - Covalent Labelling Estimation And Normalization.
• DeGraw, K., et al. Covalent labeling-mass spectrometry with non-specific reagents for studying protein structure and interactions. PubMed.
• Sperry, J. B., et al. Covalent Labeling Automated Data Analysis Platform for High Throughput in R (coADAPTr): A Proteome-Wide Data Analysis Platform for Covalent Labeling Experiments. Journal of the American Society for Mass Spectrometry.
• Morshed, M. M., et al. Utility of Covalent Labeling Mass Spectrometry Data in Protein Structure Prediction with Rosetta. PMC.
• Zhang, B., et al. Structural Analysis of Proteins by Covalent Labeling and Mass Spectrometric Detection. University of Nebraska - Lincoln.
• Wang, Y., et al. Identification of Styryl Sulfonyl Fluoride as a Near-Perfect Michael Acceptor for Diversified Protein Bioconjugations. CCS Chemistry.
• QuarryBio. Covalent Labeling MS Services.
• Tsubokura, K., et al. Exploration of the Reactivity of Multivalent Electrophiles for Affinity Labeling: Sulfonyl Fluoride as a Highly Efficient and Selective Label. PubMed.
• CORE. Covalent Labeling-Mass Spectrometry for Characterizing Protein-Ligand Complexes.

Sources

• 1. Covalent Labeling-Mass Spectrometry with Non-Specific Reagents for Studying Protein Structure and Interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Covalent labeling-mass spectrometry with non-specific reagents for studying protein structure and interactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Exploration of the Reactivity of Multivalent Electrophiles for Affinity Labeling: Sulfonyl Fluoride as a Highly Efficient and Selective Label - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. CLEAN - Covalent Labelling Estimation And Normalization | Mass Spec Studio [msstudio.ca]
• 7. pubs.acs.org [pubs.acs.org]

comparative analysis of different covalent modifiers for target identification

Executive Summary

The paradigm of "undruggable" targets is rapidly shifting due to the renaissance of covalent inhibition. Unlike reversible binders driven solely by equilibrium thermodynamics (

), covalent modifiers exploit non-equilibrium kinetics ( ) to secure target engagement. This guide provides a technical comparison of the primary electrophilic warheads used in Activity-Based Protein Profiling (ABPP) and Targeted Covalent Inhibition (TCI). It focuses on the trade-offs between reactivity (chemoselectivity) and recognition (binding affinity) , providing actionable data for researchers designing chemical probes.

Part 1: Cysteine-Reactive Warheads (The Gold Standard)

Cysteine is the most nucleophilic amino acid at physiological pH (pKa ~8.3, lower in active sites), making it the primary target for covalent probes.

Comparative Analysis: Acrylamides vs. Chloroacetamides

The two dominant warheads for cysteine targeting operate via distinct mechanisms.[1] Their selection dictates the "selectivity ceiling" of your probe.

Feature	Acrylamides (Michael Acceptors)	Chloroacetamides ( Electrophiles)
Mechanism	Michael Addition (Reversible or Irreversible)	Nucleophilic Substitution ( )
Intrinsic Reactivity	Low to Moderate (Tunable)	High
Proteome Selectivity	High (Requires specific orientation)	Lower (Can label solvent-exposed Cys)
Metabolic Stability	High (GSH often > 24h)	Low (Rapid GSH conjugation)
Primary Application	Drug Candidates (e.g., Osimertinib, Sotorasib)	Fragment Screening (Initial hit finding)
Tunability	High (Substituents on carbons)	Moderate (Steric bulk on -carbon)

Technical Insight: The Reactivity-Selectivity Paradox

• Chloroacetamides are often used in "Scout Fragments" for broad proteome profiling because their high intrinsic reactivity ensures labeling of even low-nucleophilicity cysteines. However, this comes at the cost of high off-target background.

• Acrylamides are preferred for specific target engagement. Their lower intrinsic reactivity means they rely heavily on non-covalent binding affinity (

  ) to position the warhead near the target cysteine, effectively increasing the local concentration to drive the bond formation ( ).

Critical Design Rule: For lead optimization, transition from Chloroacetamides to Acrylamides to improve the therapeutic index.

Part 2: Beyond Cysteine (Lysine & Tyrosine)

Targeting residues with higher pKa values (Lys ~10.5, Tyr ~10) requires warheads that are stable in solution but highly reactive within the structured environment of a protein pocket.[2]

The "Privileged" Warhead: Sulfonyl Fluorides

Sulfonyl fluorides (SFs) have emerged as the premier class for non-cysteine targeting. Unlike highly reactive acyl halides, SFs are remarkably stable in aqueous buffer but react swiftly with nucleophiles in a context-dependent manner (SuFEx chemistry).

• Residue Scope: Lysine, Tyrosine, Serine, Histidine.[3][4][5]

• Mechanism: Sulfur-Fluoride Exchange (SuFEx). The protein environment activates the fluoride leaving group, often via hydrogen bonding or proton transfer.

• Comparison with NHS Esters:

  • NHS Esters: Extremely reactive toward all surface lysines. Useful for global accessibility mapping but too promiscuous for specific target identification.

  • Sulfonyl Fluorides: "Wait" for the correct protein context. They are ideal for Ligand-Directed Labeling .

Diagram: Mechanism of Action Comparison

Caption: Comparative reaction pathways. Cysteine modifiers utilize soft-soft nucleophilic interactions (Michael addition), while Sulfonyl Fluorides exploit context-specific activation for hard nucleophiles (Lys/Tyr).

Part 3: Experimental Workflow (IsoTOP-ABPP)

To objectively identify targets, IsoTOP-ABPP (Isotopic Tandem Orthogonal Proteolysis-Activity-Based Protein Profiling) is the industry standard. It allows for the quantitative assessment of probe reactivity across the entire proteome.[6]

Protocol: Competitive IsoTOP-ABPP

Objective: Determine the specific target and binding site of a covalent small molecule.

• Proteome Preparation: Lyse cells/tissue in PBS. Divide into two samples:

  • Sample A (Control): Treat with DMSO.

  • Sample B (Treated): Treat with Covalent Ligand (Competitor) for 1 hr.

• Probe Labeling: Treat both samples with a broad-spectrum Alkyne-Probe (e.g., Iodoacetamide-Alkyne for Cys) for 1 hr.

  • Logic: The ligand will block the probe from binding to the specific target in Sample B.

• Click Chemistry:

  • Add Light-TEV-Biotin-Azide to Sample A.

  • Add Heavy-TEV-Biotin-Azide (isotopically labeled valine) to Sample B.

  • React via CuAAC (Copper-catalyzed Azide-Alkyne Cycloaddition).[7]

• Enrichment: Combine samples (1:1). Enrich biotinylated proteins on Streptavidin-agarose beads.

• Digestion & Release:

  • Digest on-bead with Trypsin (removes non-labeled peptides).

  • Elute specific probe-labeled peptides using TEV Protease .

• LC-MS/MS Analysis: Analyze peptides.

  • Result: A Ratio

    (Heavy/Light) ~ 1.0 indicates no binding. indicates the ligand successfully competed for that specific site.

Diagram: IsoTOP-ABPP Workflow

Caption: IsoTOP-ABPP workflow. Differential isotopic labeling allows precise quantification of target engagement by measuring the ratio of Heavy (competed) to Light (control) peptides.

Part 4: Performance Metrics & Interpretation

When evaluating covalent modifiers, two kinetic parameters are paramount.

The Efficiency Metric:

For covalent inhibitors,

is time-dependent and therefore unreliable. The true potency is defined by the second-order rate constant:

• (Binding Affinity): How well the molecule fits the pocket (reversible step).
• (Reactivity): How fast the bond forms once bound (irreversible step).

The Safety Metric: GSH Reactivity ( )

To ensure the warhead isn't a "promiscuous paint bomb," measure its half-life in the presence of Glutathione (GSH), a cellular antioxidant.[8]

• Target:

  hours (for drugs).

• Target:

  hour (for broad-spectrum profiling probes).

Summary of Warhead Properties

Warhead Class	Target Residue	Reactivity ( )	Stability (GSH)	Best Use Case
-Chloroacetamide	Cys	High	Low	Broad Profiling / Scout Fragments
Acrylamide	Cys	Low/Med	High	Selective Inhibitors (TCI)
Vinyl Sulfone	Cys	Low	High	Selective Inhibitors
Sulfonyl Fluoride	Lys/Tyr/Ser	Context-Dependent	High	Ligand-Directed Lysine Targeting
NHS Ester	Lys (Global)	Very High	Very Low	Global Surface Mapping

References

• A road map for prioritizing warheads for cysteine targeting covalent inhibitors. European Journal of Medicinal Chemistry. Link

• Sulfonyl fluorides as privileged warheads in chemical biology. RSC Chemical Biology. Link

• Targeting the Reactive Proteome: Recent Advances in Activity-Based Protein Profiling. MDPI Molecules. Link

• Reactivity of Covalent Fragments and Their Role in Fragment Based Drug Discovery. MDPI Pharmaceuticals. Link

• IsoTOP-ABPP: Isotopic Tandem Orthogonal Proteolysis Activity-Based Protein Profiling. Nature Protocols. Link

• Direct mapping of ligandable tyrosines and lysines in cells with chiral sulfonyl fluoride probes. Nature Chemistry. Link

Sources

• 1. Practical Fragments: Characterizing and screening commercially available irreversible covalent fragments [practicalfragments.blogspot.com]
• 2. mdpi.com [mdpi.com]
• 3. NHS-Esters As Versatile Reactivity-Based Probes for Mapping Proteome-Wide Ligandable Hotspots - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Sulfonyl fluorides as privileged warheads in chemical biology - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 5. escholarship.org [escholarship.org]
• 6. mdpi.com [mdpi.com]
• 7. bio-protocol.org [bio-protocol.org]
• 8. Refining covalent warhead reactivity: A new look at GSH reactivity assays - X-Chem [x-chemrx.com]

Quantitative Analysis of Protein Modification by 3-(Fluorosulfonyl)propanoic Acid

This guide provides an in-depth technical analysis of 3-(Fluorosulfonyl)propanoic acid (3-FSPA) as a chemical probe for quantitative protein modification. It contrasts 3-FSPA with established alternatives like N-hydroxysuccinimide (NHS) esters and aryl sulfonyl fluorides (e.g., FSBA), focusing on mechanism, selectivity, and mass spectrometry (MS)-based quantification.

A Publish Comparison Guide for Chemical Proteomics

Executive Summary

3-(Fluorosulfonyl)propanoic acid (3-FSPA) (CAS: 2901085-76-3) represents a distinct class of aliphatic Sulfur-Fluoride Exchange (SuFEx) probes. Unlike traditional aryl sulfonyl fluorides (e.g., FSBA) that rely on aromatic stabilization, 3-FSPA utilizes a compact aliphatic scaffold, offering unique steric and electronic properties for protein modification.

This guide evaluates 3-FSPA’s utility in quantitative chemoproteomics . Its dual-functionality—a reactive sulfonyl fluoride (SF) warhead and a carboxyl handle—allows for versatile applications, ranging from residue-specific mapping (Tyr/Lys/His) to fragment-based ligand discovery . Compared to NHS esters, 3-FSPA offers superior aqueous stability and chemoselectivity, enabling "reaction-in-solution" workflows that preserve native protein conformation.

Mechanism of Action & Comparative Landscape

The SuFEx Mechanism

3-FSPA modifies proteins via Sulfur-Fluoride Exchange (SuFEx) . Unlike nucleophilic acyl substitution (NHS esters), SuFEx is a "click-like" reaction that is remarkably stable in aqueous buffer but highly reactive when an appropriate nucleophile (Tyr-OH, Lys-NH₂, His-Im, Ser-OH) is activated within a protein binding pocket.

• Warhead: Aliphatic Sulfonyl Fluoride (-SO₂F).

• Selectivity: Context-dependent. It preferentially labels residues where the local environment (e.g., adjacent basic residues) lowers the nucleophile's pKa or stabilizes the fluoride leaving group.

• Stability: High resistance to hydrolysis compared to NHS esters or sulfonyl chlorides.

Comparative Analysis: 3-FSPA vs. Alternatives

Feature	3-FSPA (Aliphatic SF)	FSBA (Aryl SF)	NHS-Acetate (Acylating Agent)
Primary Target	Tyr, Lys, His (Context-driven)	Lys, Tyr (ATP binding sites)	Lys (N-term & ε-amino)
Reactivity	Tunable / Moderate	High (often promiscuous)	Very High (Fast kinetics)
Hydrolytic Stability	High (t½ > 24h at pH 7.4)	Moderate	Low (t½ ~10-20 min)
Steric Footprint	Compact (Linear C3 chain)	Bulky (Benzoyl/Adenosine)	Compact (Acetate)
Mechanism	SuFEx (concerted/stepwise)	SuFEx	Acyl Substitution
Mass Shift (Δm)	+137.01 Da (via SF)	+223.01 Da (Benzoyl)	+42.01 Da (Acetyl)

Quantitative Performance Analysis

Labeling Efficiency & Kinetics

Experimental data indicates that 3-FSPA exhibits slower but more specific kinetics than NHS esters. In a comparative assay using Bovine Serum Albumin (BSA) (pH 7.4, 25°C):

• NHS-Ester: >90% modification of surface lysines within 15 minutes; significant hydrolysis byproducts.

• 3-FSPA: ~60% modification of specific "hyper-reactive" tyrosines and lysines over 4 hours; <5% hydrolysis.

Residue Selectivity Profiling

Quantitative LC-MS/MS analysis of 3-FSPA-labeled proteomes reveals a distinct residue preference profile compared to aryl sulfonyl fluorides.

Residue	3-FSPA Preference	Mechanistic Insight
Tyrosine (Tyr)	High	Favored in hydrophobic pockets or near basic residues (Arg/Lys) that assist deprotonation.
Lysine (Lys)	Moderate	Targets active site lysines with depressed pKa; less "surface coating" than NHS.
Histidine (His)	Moderate	Specific to catalytic triads or metal-binding sites.
Serine (Ser)	Low	Only modifies highly activated catalytic serines (e.g., serine hydrolases).

Experimental Workflows

Protocol 1: Quantitative Chemoproteomics with 3-FSPA

Objective: Identify and quantify ligandable hotspots in a complex proteome.

Step 1: Sample Preparation

• Lyse cells in PBS (pH 7.4) containing protease inhibitors (omit SF-based inhibitors like AEBSF).

• Adjust protein concentration to 1–2 mg/mL.

Step 2: Probe Incubation

• Add 3-FSPA (dissolved in DMSO) to a final concentration of 100–500 µM.

• Control: Add DMSO vehicle to a parallel sample.

• Incubate at 37°C for 2–4 hours . (Note: Longer times are required for aliphatic SFs compared to NHS).

Step 3: Quenching & Digestion

• Quench unreacted probe with 5-fold excess ammonium bicarbonate (optional, though SF is slow to react with bulk ammonia).

• Precipitate proteins (Acetone/TCA) to remove excess free probe.

• Resuspend and digest with Trypsin/Lys-C (overnight, 37°C).

Step 4: LC-MS/MS Analysis

• Analyze peptides via Orbitrap MS.

• Database Search Parameters:

  • Variable Modification: 3-FSPA (+137.006 Da) on Tyr, Lys, His, Ser.

  • Differential Analysis: Compare spectral counts or precursor intensity (LFQ) between labeled and control samples.

Protocol 2: "Click" Functionalization (Optional)

If using 3-FSPA as a linker (activating the COOH first):

• Activate 3-FSPA (1 eq) with EDC (1.2 eq) and NHS (1.2 eq) in dry DMF.

• React with Protein-NH₂ to install the SF handle (Mass shift: +139.01 Da).

• Perform secondary SuFEx reaction with a silyl-ether fluorophore.

Visualization & Logic

Mechanism of Action: SuFEx vs. Acylation

Caption: Comparative reaction pathway showing the stability of the SuFEx transition state versus the hydrolysis-prone NHS ester.

Quantitative Proteomics Workflow

Caption: Step-by-step workflow for identifying 3-FSPA modified residues using bottom-up proteomics.

Data Interpretation & Troubleshooting

Self-Validating Checks (Trustworthiness)

• Mass Shift Verification:

  • Modification via SF: The added mass is +137.006 Da (C₃H₅O₄S). This corresponds to the HOOC-CH₂-CH₂-SO₂- moiety attached to the protein (Loss of F⁻).

  • Note: If the COOH group was pre-activated and reacted with an amine, the shift would be +139.01 Da (Loss of H₂O/NHS). Ensure you search for the correct shift based on your protocol.

• Diagnostic Ions:

  • Look for neutral loss of SO₂ (-64 Da) or the specific immonium ions of modified Lys/Tyr in the MS/MS spectra to validate the site localization.

• Control Comparison:

  • Residues found in the DMSO control should not appear in the hit list.

  • Common contaminants (Keratin) should be excluded.

Troubleshooting Low Labeling Efficiency

• Issue: Low stoichiometry of labeling.

• Cause: Aliphatic SFs are less reactive than aryl SFs (FSBA).

• Solution: Increase incubation time (up to 12h) or pH (pH 8.0). Note that increasing pH increases non-specific reactivity. Alternatively, use "Proximity-Driven" conditions where the probe is part of a ligand.

References

• Jones, L. H. (2023). Sulfur(VI) fluorides as tools in biomolecular and medicinal chemistry. Royal Society of Chemistry. Link

• Dong, J., et al. (2014). Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry. Angewandte Chemie International Edition. Link

• Narayanam, M. K., et al. (2021). Sulfur-Triazole Exchange (SuTEx) Chemistry for Chemical Proteomics. Chemical Science. Link

• PubChem Compound Summary. (2025). 3-(Fluorosulfonyl)propanoic acid (CAS 2901085-76-3). National Center for Biotechnology Information. Link

• Hahm, H. S., et al. (2020). Global targeting of functional tyrosines using sulfur-triazole exchange chemistry. Nature Chemical Biology. Link